Cas no 1097816-19-7 (methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate
• CAS No: 1097816-19-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5818844
• PubChem ID: 43237150
• Update Time: 2025-06-09

methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(1-piperazinylmethyl)-, methyl ester
• methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate
• CS-0289667
• AKOS009112778
• methyl 5-[(piperazin-1-yl)methyl]furan-2-carboxylate
• 1097816-19-7
• methyl 5-(piperazin-1-ylmethyl)furan-2-carboxylate
• EN300-1856717

• Inchi： 1S/C11H16N2O3/c1-15-11(14)10-3-2-9(16-10)8-13-6-4-12-5-7-13/h2-3,12H,4-8H2,1H3
• InChI Key： XZOKENGVUBFZPT-UHFFFAOYSA-N
• SMILES： O1C(CN2CCNCC2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 344.6±42.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate

Introduction to Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate (CAS No. 1097816-19-7)

Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate, a compound with the chemical identifier CAS No. 1097816-19-7, is a versatile molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a fused piperazine and furan ring system, which makes it a promising candidate for various biological applications.

The structure of Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate consists of a carboxylate ester group attached to a furan ring, which is further substituted with a piperazine moiety. This unique structural arrangement imparts distinct chemical and pharmacological properties to the molecule, making it an attractive scaffold for drug discovery. The piperazine ring, known for its ability to form stable hydrogen bonds, enhances the compound's solubility and bioavailability, while the furan ring contributes to its aromaticity and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural features of piperazine derivatives. Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate has been investigated for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and inflammatory conditions. Its ability to modulate neurotransmitter systems and interact with specific enzymes has made it a subject of interest for researchers seeking to develop new treatments for neurological and psychiatric disorders.

One of the most compelling aspects of Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate is its reported activity as an antagonist for certain ion channels and receptors. Specifically, studies have suggested that this compound may interact with serotonin receptors, particularly the 5-HT2A receptor, which is implicated in conditions such as depression and anxiety. The ability to selectively target these receptors without causing significant side effects is a key goal in drug development, and Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate shows promise in this regard.

Furthermore, the compound's structural similarity to other well-known pharmacological agents has allowed researchers to explore its potential as a lead compound for structure-based drug design. By modifying specific functional groups within the molecule, scientists can fine-tune its pharmacological profile to enhance efficacy and reduce toxicity. This approach has been successfully applied in the development of several drugs that target CNS disorders, highlighting the importance of Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate's mechanism of action. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including enzymes and receptors involved in disease pathways. These findings provide valuable insights into how the molecule interacts with biological systems and offer a basis for designing more effective derivatives.

The synthesis of Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the furan derivative, followed by functionalization with a piperazine group and finally esterification to introduce the carboxylate moiety. Each step must be carefully controlled to avoid side reactions that could compromise the final product's quality.

In conclusion, Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate (CAS No. 1097816-19-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery, particularly for CNS disorders and other therapeutic areas. As research continues to uncover new applications for this molecule, it is likely that Methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate will play an increasingly important role in the development of novel therapeutic agents.